5-(1h-Pyrazol-5-yl)-2-furaldehyde
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Overview
Description
5-(1h-Pyrazol-5-yl)-2-furaldehyde, also known as Pyrazofurin, is a pyrazole-containing natural product that possesses potent antitumor and antiviral properties. This compound was first isolated from Streptomyces sp. in 1970, and since then, it has been extensively studied for its potential therapeutic applications.
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to interact with various biological targets . For instance, some pyrazole derivatives have shown interaction with Serine/threonine-protein kinase/endoribonuclease IRE1 .
Mode of Action
It’s worth noting that pyrazole derivatives have been reported to exhibit larvicidal activity by disrupting the ca2+ balance .
Biochemical Pathways
Pyrazole derivatives have been used as synthetic building blocks in the synthesis of various organic molecules, indicating their potential involvement in diverse biochemical pathways .
Result of Action
Some pyrazole derivatives have shown potent antileishmanial and antimalarial activities .
Action Environment
The supramolecular environment, especially in the self-assembly of the desired molecules, is known to affect the action of pyrazole derivatives .
Advantages and Limitations for Lab Experiments
5-(1h-Pyrazol-5-yl)-2-furaldehyde has several advantages for lab experiments, including its potent antitumor and antiviral properties, ease of synthesis, and low toxicity. However, its limitations include its instability in aqueous solutions, low solubility in water, and potential side effects, such as bone marrow suppression and gastrointestinal toxicity.
Future Directions
There are several future directions for the research and development of 5-(1h-Pyrazol-5-yl)-2-furaldehyde. One potential direction is the synthesis of this compound derivatives with improved potency and selectivity against cancer and viral infections. Another direction is the investigation of this compound's mechanism of action and its interaction with other cellular pathways. Furthermore, this compound's potential as a therapeutic agent for other diseases, such as autoimmune diseases and neurodegenerative disorders, should be explored. Finally, the development of novel drug delivery systems for this compound could improve its efficacy and reduce its potential side effects.
Synthesis Methods
5-(1h-Pyrazol-5-yl)-2-furaldehyde can be synthesized through various methods, including chemical synthesis and microbial fermentation. Chemical synthesis involves the reaction of furfural with hydrazine hydrate and acetic acid to form the pyrazole ring, followed by oxidation to produce this compound. On the other hand, microbial fermentation involves the use of Streptomyces sp. to produce this compound naturally.
Scientific Research Applications
5-(1h-Pyrazol-5-yl)-2-furaldehyde has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and viral infections. It has been shown to inhibit the growth of various cancer cell lines, including leukemia, lymphoma, and solid tumors. This compound exerts its antitumor effects by inhibiting the synthesis of RNA and DNA, which are essential for cancer cell proliferation.
In addition to its antitumor properties, this compound also exhibits potent antiviral activity against a wide range of viruses, including hepatitis B and C, herpes simplex virus, and human immunodeficiency virus (HIV). It works by inhibiting the viral RNA and DNA synthesis, preventing the virus from replicating and spreading.
properties
IUPAC Name |
5-(1H-pyrazol-5-yl)furan-2-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-5-6-1-2-8(12-6)7-3-4-9-10-7/h1-5H,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPLDPCCHOYJXRT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C2=CC=NN2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.